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Compound of Interest

Benzyl (S)-(2-oxoazepan-3-
Compound Name:
YL)carbamate

Cat. No.: B021147

This technical guide provides a detailed overview of Benzyl (S)-(2-oxoazepan-3-
YL)carbamate, a versatile compound with significant applications in pharmaceutical research
and organic synthesis. This document is intended for researchers, scientists, and professionals
in the field of drug development.

Core Molecular Data

Benzyl (S)-(2-oxoazepan-3-YL)carbamate is a key chemical intermediate. Its fundamental
molecular properties are summarized in the table below.

Property Value Citations
Molecular Formula C14H18N203 [L1[2113]14]
Molecular Weight 262.31 g/mol [1]
262.3043 g/mol [2]

262.3 g/mol [3114]

CAS Number 103478-12-2 [1]
Appearance White solid [1]
Storage Conditions 0-8°C [1]
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Applications in Research and Development

Benzyl (S)-(2-oxoazepan-3-YL)carbamate is primarily utilized as a crucial building block in
the synthesis of more complex molecules.[1] Its specific stereochemistry makes it a valuable
component for creating targeted biological interactions, which is essential in drug formulation
and synthesis.[1]

Key research applications include:

Pharmaceutical Development: It serves as a vital intermediate in the synthesis of various
pharmaceutical agents, with a particular focus on drugs targeting neurological disorders.[1]

e Biochemical Research: The compound is employed in studies related to enzyme inhibitors,
aiding researchers in understanding mechanisms of action for potential therapeutic
applications.[1]

e Drug Delivery Systems: It can be integrated into drug delivery formulations to improve the
bioavailability and targeted delivery of active pharmaceutical ingredients.[1]

o Neurokinin Receptor Antagonists: It is a precursor in the synthesis of potent and balanced
neurokinin (tachykinin) NK(1)/NK(2) receptor antagonists.[5][6]

Conceptual Synthesis Workflow

The following diagram illustrates the general role of Benzyl (S)-(2-oxoazepan-3-
YL)carbamate as a synthetic intermediate in the drug discovery pipeline.
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Caption: Conceptual workflow of Benzyl (S)-(2-oxoazepan-3-YL)carbamate in drug

development.

Experimental Protocols

Detailed experimental protocols for the direct use of Benzyl (S)-(2-oxoazepan-3-
YL)carbamate are highly specific to the subsequent target molecule. While the search results
confirm its role as a synthetic intermediate, they do not provide specific, step-by-step
experimental procedures for its application. Researchers would typically devise a synthetic

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b021147?utm_src=pdf-body-img
https://www.benchchem.com/product/b021147?utm_src=pdf-body
https://www.benchchem.com/product/b021147?utm_src=pdf-body
https://www.benchchem.com/product/b021147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

route based on the desired final compound, incorporating this carbamate as a key building
block in one or more reaction steps.

Signaling Pathways

Information regarding specific signaling pathways directly modulated by Benzyl (S)-(2-
oxoazepan-3-YL)carbamate is not available in the provided search results. Its primary role is
that of a precursor to pharmacologically active molecules. The resulting compounds, such as
the neurokinin NK(1)/NK(2) receptor antagonists, are the entities that would interact with and
modulate specific biological signaling pathways.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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